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Compound of Interest

Compound Name: CP-775146

Cat. No.: B1669567 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and administration of the

selective peroxisome proliferator-activated receptor alpha (PPARα) agonist, CP-775146, to

rodent models. The information is compiled to facilitate in vivo studies investigating the

pharmacological effects of this compound.
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Compound Name CP-775146

Synonyms

2-methyl-2-[3-[(3S)-1-[2-[4-(1-

methylethyl)phenyl]acetyl]-3-

piperidinyl]phenoxy]-propanoic acid

CAS Number 702680-17-9

Molecular Formula C₂₆H₃₃NO₄

Molecular Weight 423.54 g/mol

Mechanism of Action

Selective PPARα agonist.[1] It exhibits high

affinity for PPARα (Ki = 24.5 nM) with over 400-

fold selectivity against PPARβ and PPARγ (Ki

>10 µM).[1]

Solubility
Soluble in Dimethyl Sulfoxide (DMSO) up to 100

mM. Slightly soluble in Methanol.[2]

Formulation and Preparation of Dosing Solutions
Due to its poor aqueous solubility, CP-775146 requires a specific formulation for in vivo

administration. While no direct studies explicitly detail the formulation of CP-775146 for rodent

administration, a common and effective method for similar poorly water-soluble compounds

involves the use of a co-solvent system.

Recommended Vehicle: A solution of 0.1% (v/v) DMSO in sterile saline (0.9% NaCl) or

phosphate-buffered saline (PBS).

Protocol for Preparation of Dosing Solution (Example for a 1 mg/mL stock):

Weighing: Accurately weigh the required amount of CP-775146 powder in a sterile

microcentrifuge tube.

Initial Dissolution: Add a small volume of 100% DMSO to the powder to create a

concentrated stock solution. For example, to prepare a 10 mg/mL stock, dissolve 10 mg of

CP-775146 in 1 mL of DMSO. Vortex thoroughly until the compound is completely dissolved.
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Dilution: Further dilute the DMSO stock solution with sterile saline or PBS to the final desired

concentration. To achieve a final DMSO concentration of 0.1%, the DMSO stock should be

diluted 1:1000. For example, to prepare 10 mL of a 10 µg/mL dosing solution, add 10 µL of

the 1 mg/mL DMSO stock to 9.99 mL of sterile saline.

Final Mixing: Vortex the final dosing solution thoroughly to ensure homogeneity.

Storage: It is recommended to prepare fresh dosing solutions daily. If short-term storage is

necessary, store at 4°C and protect from light.

Workflow for Dosing Solution Preparation:

Weigh CP-775146 Powder

Dissolve in 100% DMSO
(e.g., to 1 mg/mL)

Vortex until fully dissolved

Dilute with Sterile Saline/PBS
(to final concentration and 0.1% DMSO)

Vortex to ensure homogeneity

Administer to Rodent
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Caption: Workflow for the preparation of a CP-775146 dosing solution.

Administration Protocols
The following are detailed protocols for the two most common routes of administration for CP-
775146 in rodents: intraperitoneal injection and oral gavage.

Intraperitoneal (IP) Injection
Intraperitoneal injection is a common route for systemic administration of compounds in

rodents.

Dosage Information (Mice):

A safe dose has been determined to be <0.3 mg/kg.[3]

An effective dose of 0.1 mg/kg administered for 3 days via intraperitoneal injection was

shown to reduce serum levels of liver enzymes and lipid metabolism-related biomarkers in

obese mice.[3][4]

Another study in mice showed a 73% decrease in plasma triglyceride levels when

administered at a dose of 2 mg/kg per day for two days.[2]

Materials:

Sterile syringes (1 mL)

Sterile needles (25-27 gauge for mice; 23-25 gauge for rats)

Prepared CP-775146 dosing solution

70% ethanol for disinfection

Protocol:

Animal Restraint:

Mice: Gently scruff the mouse by pinching the loose skin over the neck and back. The tail

can be secured between the last two fingers of the same hand.
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Rats: Securely hold the rat by placing your hand over its back and shoulders, with your

thumb and forefinger forming a "V" around the neck.

Injection Site: The recommended injection site is the lower right quadrant of the abdomen to

avoid the cecum and urinary bladder.

Procedure:

Position the animal with its head tilted slightly downwards.

Insert the needle at a 15-20 degree angle into the peritoneal cavity.

Gently aspirate to ensure the needle has not entered a blood vessel or organ. If blood or

other fluid appears, discard the syringe and prepare a new one.

Slowly inject the calculated volume of the dosing solution. The maximum recommended

injection volume is 10 mL/kg for both mice and rats.

Withdraw the needle and return the animal to its cage.

Post-injection Monitoring: Observe the animal for any signs of distress, such as lethargy,

abdominal swelling, or abnormal posture.

Experimental Workflow for Intraperitoneal Injection:
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Prepare Dosing Solution

Calculate Injection Volume
(based on animal weight and dose)

Restrain Rodent

Locate Injection Site
(Lower Right Abdominal Quadrant)

Insert Needle (15-20° angle)

Aspirate to check for blood/fluid

Inject Solution Slowly

If clear

Withdraw Needle

Return to Cage and Monitor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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